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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132 Get Quote

A Comprehensive Technical Guide to 5-Hexenyl
Acetate
For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical compounds is paramount. This guide provides an in-depth technical overview of 5-
Hexenyl acetate, also known by its systematic name acetic acid 5-hexenyl ester.

Synonyms and Chemical Identifiers
Accurate identification of chemical compounds is crucial for research and development. 5-
Hexenyl acetate is known by several synonyms, and is cataloged under various chemical

identification systems. This information is summarized in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1332132?utm_src=pdf-interest
https://www.benchchem.com/product/b1332132?utm_src=pdf-body
https://www.benchchem.com/product/b1332132?utm_src=pdf-body
https://www.benchchem.com/product/b1332132?utm_src=pdf-body
https://www.benchchem.com/product/b1332132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

IUPAC Name hex-5-enyl acetate

CAS Number 5048-26-0[1][2][3]

Molecular Formula C8H14O2[4][2][3]

Molecular Weight 142.20 g/mol [1][4][2]

Synonyms

Acetic acid 5-hexen-1-yl ester, Acetic acid 5-

hexenyl ester, hex-5-enyl acetate, hex-5-en-1-yl

acetate, 5-Hexene-1-ol, acetate, 6-Acetoxy-1-

hexene[4][2]

PubChem CID 537536[3]

InChI Key MPLWNENKBSBMFN-UHFFFAOYSA-N[1]

SMILES CC(=O)OCCCCC=C[1][2]

Physicochemical Properties
The physical and chemical properties of 5-Hexenyl acetate are critical for its application in

various experimental settings. Key quantitative data are presented in the following table.

Property Value

Boiling Point 173-174 °C[1]

Density 0.883 g/mL at 25 °C[1]

Refractive Index (n20/D) 1.423[1]

Flash Point 60.6 °C (closed cup)

Water Solubility 411.7 mg/L at 25 °C (estimated)[5]

Experimental Protocols
Synthesis of 5-Hexenyl Acetate from 6-bromo-1-hexene
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A common method for the synthesis of 5-Hexenyl acetate involves the nucleophilic substitution

of 6-bromo-1-hexene with an acetate salt. The following protocol is a representative example:

Materials:

6-bromo-1-hexene

Potassium acetate

Tetrabutylammonium bromide

Acetonitrile

Methyl tert-butyl ether

Anhydrous sodium sulfate

Water

Procedure:

In a round-bottom flask, dissolve 200.0 g of 6-bromo-1-hexene and 39.4 g of

tetrabutylammonium bromide in 400 ml of acetonitrile.

Add 144.0 g of potassium acetate to the mixture.

Heat the mixture to 82°C and reflux for 2 hours.

After cooling to 20°C, concentrate the mixture under reduced pressure.

To the concentrate, add 400 ml of water and 200 ml of methyl tert-butyl ether and stir to

separate the layers.

Extract the aqueous phase with an additional 100 ml of methyl tert-butyl ether.

Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to obtain 5-hexenyl acetate.
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Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)
The purity and identity of the synthesized 5-Hexenyl acetate can be confirmed using GC-MS.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A or equivalent

Mass Spectrometer: Agilent 5975C or equivalent

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Injector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes

Ramp: Increase to 250°C at 10°C/min

Final hold: 250°C for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Injection Volume: 1 µL

Split Ratio: 50:1

MSD Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Scan Range: m/z 40-400

Sample Preparation: Dilute the synthesized 5-Hexenyl acetate in dichloromethane to a

concentration of approximately 1 mg/mL.
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Biological Activity and Signaling Pathway
While 5-Hexenyl acetate itself is not extensively studied for its direct pharmacological effects

in humans, many acetate esters play a crucial role in chemical communication between

insects, acting as pheromones.[6][7] The general signaling pathway for insect pheromones

provides a valuable model for understanding how such molecules are perceived at a molecular

level.

The perception of pheromones in insects is primarily mediated by odorant receptors (ORs)

located on the dendrites of olfactory sensory neurons (OSNs). These receptors form a complex

with a highly conserved co-receptor known as Orco.[5] The binding of a pheromone molecule,

such as an acetate ester, to this receptor complex initiates a signal transduction cascade. This

can occur through two primary mechanisms: an ionotropic pathway where the receptor

complex itself forms an ion channel, or a metabotropic pathway involving G-proteins.[4][3]

The following diagram illustrates a generalized insect pheromone signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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